Cas no 67469-03-8 (1-(2-amino-1H-benzimidazol-5-yl)-Ethanone)
67469-03-8 structure
Product Name:1-(2-amino-1H-benzimidazol-5-yl)-Ethanone
CAS No:67469-03-8
MF:C9H9N3O
MW:175.187261343002
CID:1057553
PubChem ID:20393001
Update Time:2025-04-20
1-(2-amino-1H-benzimidazol-5-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-amino-1H-benzimidazol-5-yl)-Ethanone
- Ethanone, 1-(2-amino-1H-benzimidazol-5-yl)- (9CI)
- 5-Acetyl-2-aminobenzimidazol
- 5-Acetyl-2-aminobenzimidazole
- AKOS006310212
- 1-(2-amino-1H-1,3-benzodiazol-5-yl)ethan-1-one
- EN300-8086908
- SCHEMBL725577
- 67469-03-8
- G50591
- 1-(2-amino-1H-benzo[d]imidazol-5-yl)ethanone
- DB-275945
- Ethanone, 1-(2-amino-1H-benzimidazol-5-yl)-
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- Inchi: 1S/C9H9N3O/c1-5(13)6-2-3-7-8(4-6)12-9(10)11-7/h2-4H,1H3,(H3,10,11,12)
- InChI Key: ASVPUUDJBLBNEH-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC2=C(C=1)NC(N)=N2
Computed Properties
- Exact Mass: 175.07500
- Monoisotopic Mass: 175.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 71.8A^2
Experimental Properties
- PSA: 71.77000
- LogP: 1.92890
1-(2-amino-1H-benzimidazol-5-yl)-Ethanone Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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